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Compound of Interest

Compound Name: Diisobutyl sulfoxide

Cat. No.: B1605190

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisobutyl sulfoxide (DIBSO) is an organic sulfoxide compound with the chemical formula
C8H180S. While less common than its lower molecular weight analog, dimethyl sulfoxide
(DMSO0), DIBSO and similar branched-chain sulfoxides are of interest for their potential as
solvents, ligands, and synthetic intermediates. The isobutyl groups introduce greater steric
hindrance around the sulfinyl functional group compared to linear analogs, which can influence
its physical and chemical properties, such as its coordinating ability and solvent characteristics.
This guide provides a summary of the known physical properties of diisobutyl sulfoxide,
along with comparative data for its isomers, and details generalized experimental protocols for
their determination.

Core Physical Properties

Quantitative data for diisobutyl sulfoxide is limited in publicly available literature. The
following table summarizes the available data for diisobutyl sulfoxide and provides a
comparison with its structural isomers, di-n-butyl sulfoxide and di-tert-butyl sulfoxide, to offer a
broader context of the physical properties of C8 sulfoxides.
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Diisobutyl Di-n-butyl Di-tert-butyl
Property . . .
Sulfoxide Sulfoxide Sulfoxide
CAS Number 3085-40-3 2168-93-6 2211-92-9
Molecular Formula C8H180S C8H180S C8H180S
Molecular Weight 162.30 g/mol 162.29 g/mol [1] 162.30 g/mol [2]
_ 0.832 g/mL at 25 °C[1]
Density 0.949 g/cm?3 3] 0.953 g/cm?3[2]
Melting Point Not available 31-34 °C[1] Not available
N ) 263.4 °C at 760 250.2 °C at 760
Boiling Point 250 °C[1][3]
mmHg mmHg[2]
_ 121 °C (249.8 °F)[4]
Flash Point 113.1°C 5] 105.1 °C[2]
Dipole Moment 3.90D 3.99 D[3] Not available
Solubility in Water Not available Slightly soluble[1][4] Not available

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of diisobutyl

sulfoxide are not readily available in the scientific literature. Therefore, this section outlines

generalized, standard laboratory procedures for determining the key physical properties of a

liquid organic compound.

Determination of Melting Point

For organic compounds that are solid at or near room temperature, the melting point can be

determined as follows:

o Sample Preparation: A small amount of the solid compound is finely ground into a powder.

o Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample, and the tube is tapped gently to pack the solid into the closed end to a height of 2-3

mm.
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e Melting Point Apparatus: The loaded capillary tube is placed in a melting point apparatus.

e Heating and Observation: The sample is heated at a steady and slow rate (approximately 1-2
°C per minute) near the expected melting point.

o Data Recording: The temperature at which the first drop of liquid appears and the
temperature at which the entire sample becomes a clear liquid are recorded as the melting
point range.

Determination of Boiling Point

The boiling point of a liquid organic compound can be determined using the following method:

o Apparatus Setup: A small amount of the liquid is placed in a test tube or a distillation flask. A
boiling chip is added to ensure smooth boiling. A thermometer is positioned so that the top of
the bulb is level with the side arm of the distillation apparatus.

o Heating: The liquid is gently heated.

e Equilibrium and Reading: As the liquid boils, the vapor temperature will rise and then
stabilize. The constant temperature at which the liquid and vapor are in equilibrium is
recorded as the boiling point. For smaller samples, a Thiele tube apparatus can be used.

Determination of Density

The density of a liquid can be determined using a pycnometer or by direct mass and volume
measurements:

o Mass of Empty Container: The mass of a clean, dry graduated cylinder or pycnometer is
accurately measured.

e Volume of Liquid: A known volume of the liquid is added to the graduated cylinder. If using a
pycnometer, it is filled to its calibrated volume.

o Mass of Container and Liquid: The mass of the container with the liquid is measured.

e Calculation: The mass of the liquid is determined by subtraction. The density is then
calculated by dividing the mass of the liquid by its volume.
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Determination of Solubility

The solubility of a compound in various solvents is determined by the following procedure:

Sample and Solvent Addition: A small, measured amount of the solute (e.g., 10 mg) is placed
in a test tube. A small volume of the solvent (e.g., 1 mL) is added.

e Mixing: The mixture is agitated or stirred thoroughly to promote dissolution.

o Observation: The mixture is observed to determine if the solute has completely dissolved. If it
has, the compound is classified as soluble. If not, it is classified as insoluble or partially
soluble.

e Heating (Optional): If the compound is insoluble at room temperature, the mixture can be
gently heated to determine solubility at elevated temperatures.

Experimental Workflow Visualization

As specific experimental workflows involving diisobutyl sulfoxide are not prominently
documented, a generalized workflow for the synthesis of dialkyl sulfoxides is presented. This
common synthetic route involves the oxidation of a corresponding dialkyl sulfide.

Caption: Generalized workflow for the synthesis of Diisobutyl Sulfoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to the Physical Properties of Diisobutyl
Sulfoxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605190#physical-properties-of-diisobutyl-sulfoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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